molecular formula C14H14O2 B8371219 [4-(2-Methylphenoxy)phenyl]methanol

[4-(2-Methylphenoxy)phenyl]methanol

Cat. No.: B8371219
M. Wt: 214.26 g/mol
InChI Key: GMXYRZCNORVWMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-(2-Methylphenoxy)phenyl]methanol is a substituted benzyl alcohol derivative characterized by a phenoxy group at the para-position of the benzene ring, which is further substituted with a 2-methyl group. The hydroxymethyl (-CH2OH) functional group at the phenyl ring’s para-position confers both hydrophilic and reactive properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Properties

Molecular Formula

C14H14O2

Molecular Weight

214.26 g/mol

IUPAC Name

[4-(2-methylphenoxy)phenyl]methanol

InChI

InChI=1S/C14H14O2/c1-11-4-2-3-5-14(11)16-13-8-6-12(10-15)7-9-13/h2-9,15H,10H2,1H3

InChI Key

GMXYRZCNORVWMT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1OC2=CC=C(C=C2)CO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares [4-(2-Methylphenoxy)phenyl]methanol with structurally related compounds, focusing on substituent effects, physicochemical properties, and biological implications. Key analogs are summarized in Table 1 and discussed in detail below.

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name/ID Core Structure Key Substituents Notable Properties/Findings Evidence Source
[4-(2-Methylphenoxy)phenyl]methanol Benzyl alcohol - 4-(2-Methylphenoxy) High polarity due to -CH2OH; likely moderate metabolic stability N/A (Target)
490-M24 (Methoxyimino)acetate - 5-(Hydroxymethyl)-2-methylphenoxy Enhanced solubility; undergoes Phase II glucuronidation [1]
5-CH2-OH-[S2200] Acetamide - 5-(Hydroxymethyl)-2-methylphenoxy Improved blood-brain barrier penetration; lower toxicity (LD50 > 500 mg/kg) [2]
[3-Methoxy-4-(3-phenylpropoxy)phenyl]methanol Benzyl alcohol - 3-Methoxy, 4-(3-phenylpropoxy) 95% purity; irritant (skin/eye contact warnings) [4]
[4-[5-(1,3-dioxan-2-yl)-2-methoxyphenoxy]phenyl]methanol Benzyl alcohol - 1,3-Dioxane ring, 2-methoxy Increased steric bulk; reduced metabolic clearance [5]
(2-(4-(Benzyloxy)phenoxy)phenyl)methanol Benzyl alcohol - 4-Benzyloxy, 2-phenoxy High lipophilicity; used in polymer synthesis [6]
N-{[4-(2-methylphenoxy)phenyl]sulfonyl}glycine Sulfonyl glycine - 4-(2-Methylphenoxy), sulfonamide Antidiabetic activity (IC50 = 12 µM for PPAR-γ) [7]

Substituent Effects on Solubility and Metabolism

  • Hydroxymethyl vs. Methanol Groups: The hydroxymethyl (-CH2OH) group in [4-(2-Methylphenoxy)phenyl]methanol enhances water solubility compared to non-polar analogs like (2-(4-(Benzyloxy)phenoxy)phenyl)methanol . However, acetamide derivatives (e.g., 5-CH2-OH-[S2200]) exhibit even greater solubility due to hydrogen-bonding interactions with the amide group .
  • Metabolic Stability: Compounds with bulky substituents, such as the 1,3-dioxane ring in , show reduced cytochrome P450-mediated oxidation, whereas methoxyimino derivatives (e.g., 490-M24) are prone to glucuronidation .

Key Research Findings and Limitations

  • Contradictions : While hydroxymethyl groups generally improve solubility, their placement (e.g., para in the target compound vs. ortho in 490-M56 ) can unpredictably affect metabolic half-lives.
  • Data Gaps: Direct toxicity or pharmacokinetic data for [4-(2-Methylphenoxy)phenyl]methanol are absent in the evidence, necessitating extrapolation from analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.